1-benzyl-3-(4H-1,2,4-triazol-4-ylimino)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: (3Z)-1-benzyl-3-(1,2,4-triazol-4-ylimino)indol-2-one
• InChI: InChI=1S/C17H13N5O/c23-17-16(20-21-11-18-19-12-21)14-8-4-5-9-15(14)22(17)10-13-6-2-1-3-7-13/h1-9,11-12H,10H2/b20-16-
• InChI Key: RMIXXYYQMKRIIO-SILNSSARSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=NN4C=NN=C4)C2=O
• Isomeric SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3/C(=N/N4C=NN=C4)/C2=O
• Molecular Formula: C17H13N5O
• Molecular Weight: 303.32 g/mol

Description

1-benzyl-3-(4H-1,2,4-triazol-4-ylimino)-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained significant attention in the scientific community due to its potential application in various fields. The compound is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure.

Mechanism of Action

The mechanism of action of 1-benzyl-3-(4H-1,2,4-triazol-4-ylimino)-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have suggested that the compound may exert its antimicrobial and antifungal effects by inhibiting the growth of microorganisms through the disruption of their cell membranes. The compound has also been shown to induce apoptosis in cancer cells, suggesting a potential mechanism for its anticancer activity.
Biochemical and Physiological Effects:
Studies have shown that 1-benzyl-3-(4H-1,2,4-triazol-4-ylimino)-1,3-dihydro-2H-indol-2-one has low toxicity and does not cause significant adverse effects on the biochemical and physiological functions of cells. However, further research is needed to fully understand the effects of the compound on different cell types.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-3-(4H-1,2,4-triazol-4-ylimino)-1,3-dihydro-2H-indol-2-one in lab experiments is its ease of synthesis. The compound can be synthesized using simple reaction conditions and is relatively stable. However, the compound's limited solubility in water may pose a challenge in some experiments.

Future Directions

There are several future directions for the study of 1-benzyl-3-(4H-1,2,4-triazol-4-ylimino)-1,3-dihydro-2H-indol-2-one. One direction is the investigation of the compound's potential as a fluorescent probe for the detection of metal ions. Another direction is the study of the compound's potential as a ligand in coordination chemistry. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential application in the treatment of microbial infections and cancer.

Scientific Research Applications

1-benzyl-3-(4H-1,2,4-triazol-4-ylimino)-1,3-dihydro-2H-indol-2-one has shown potential application in various fields of scientific research. The compound has been studied for its antimicrobial, antifungal, and anticancer properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Additionally, the compound has been studied for its potential as a ligand in coordination chemistry.